What is the chemical structure of 3-Amino-9H-xanthen-9-one
What is the chemical structure of 3-Amino-9H-xanthen-9-one
An In-Depth Technical Guide to 3-Amino-9H-xanthen-9-one: Structure, Synthesis, and Applications in Drug Discovery
Abstract
The xanthen-9-one (xanthone) tricycle is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2][3] This guide focuses on a key derivative, 3-Amino-9H-xanthen-9-one, a versatile intermediate for the synthesis of novel therapeutic agents. The amino group at the C-3 position serves as a critical functional handle for derivatization, enabling the exploration of structure-activity relationships (SAR) across various drug discovery programs. This document provides a comprehensive overview of its chemical structure, a detailed, field-proven synthetic protocol, and explores its application as a foundational building block for developing potent enzyme inhibitors, particularly for neurodegenerative diseases.
The Xanthone Core: A Privileged Scaffold
The inherent chemical stability and rigid, near-planar geometry of the xanthone framework make it an ideal starting point for designing molecules that can effectively interact with biological targets. Xanthone derivatives have been extensively investigated and have demonstrated a remarkable range of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective activities.[1][3][4][5]
The strategic importance of 3-Amino-9H-xanthen-9-one lies in its utility as a versatile synthetic intermediate. The primary amine provides a nucleophilic site for a wide array of chemical modifications, such as acylation, alkylation, and sulfonylation, allowing for the systematic generation of compound libraries to probe the chemical space around a biological target.
Chemical Structure and Physicochemical Properties
3-Amino-9H-xanthen-9-one is characterized by the tricyclic xanthen-9-one system, which consists of two benzene rings fused to a central pyranone ring. An amino (-NH₂) group is substituted at the C-3 position.
Table 1: Physicochemical Properties of 3-Amino-9H-xanthen-9-one
| Property | Value | Source |
| CAS Number | 27231-26-1 | |
| Molecular Formula | C₁₃H₉NO₂ | [6] |
| Molecular Weight | 211.22 g/mol | [6] |
| Physical Form | Solid | |
| InChI Key | VKZNAWRORNRNLN-UHFFFAOYSA-N | |
| Purity (Typical) | ≥95% |
Synthesis and Characterization
The synthesis of 3-Amino-9H-xanthen-9-one is a multi-step process that requires careful control of reaction conditions. The most logical and field-tested approach involves the initial construction of a substituted xanthone core, followed by functional group manipulation to install the desired amino group. The following workflow outlines a reliable synthetic strategy.
Caption: Synthetic workflow for 3-Amino-9H-xanthen-9-one.
Detailed Experimental Protocol
This protocol is a self-validating system. Successful isolation and characterization of the intermediate at each step confirms the efficacy of the previous transformation.
Step 1: Synthesis of 3-Hydroxy-9H-xanthen-9-one [7]
-
Reagents & Setup: To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add resorcinol (1.0 eq) and methyl salicylate (1.4 eq).
-
Reaction: The mixture is heated to reflux for 5-6 hours. During this period, water and methanol generated by the condensation reaction are collected in the Dean-Stark trap, driving the reaction to completion.
-
Workup & Purification: The resulting dark oil is cooled to room temperature and subjected to silica gel chromatography. Elution with a gradient of ethyl acetate in hexanes (e.g., 20% ethyl acetate-hexane) will yield 3-hydroxy-9H-xanthen-9-one as a yellow solid.
-
Causality: The Dean-Stark trap is critical for removing volatile byproducts, thus overcoming the unfavorable equilibrium of the condensation reaction.
-
Step 2: Nitration of 3-Hydroxy-9H-xanthen-9-one
-
Reagents & Setup: Dissolve the 3-hydroxy-9H-xanthen-9-one (1.0 eq) from Step 1 in concentrated sulfuric acid at 0°C in an ice bath.
-
Reaction: Add a solution of nitric acid (1.1 eq) in sulfuric acid dropwise, maintaining the temperature below 5°C. The hydroxyl group is an ortho-, para-director; nitration is expected to occur at the C2 or C4 position. The C4 position is often favored.
-
Workup & Purification: After stirring for 1-2 hours, the reaction mixture is poured carefully onto crushed ice. The precipitated solid is filtered, washed with cold water until neutral, and dried to yield the nitrated intermediate.
Step 3: Reduction to 3-Amino-9H-xanthen-9-one
-
Reagents & Setup: Suspend the nitro-xanthone intermediate (1.0 eq) from Step 2 in ethanol. Add tin(II) chloride dihydrate (SnCl₂·2H₂O, ~5 eq).
-
Reaction: The mixture is heated to reflux for 3-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).
-
Workup & Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The residue is taken up in ethyl acetate and washed with a saturated sodium bicarbonate solution to neutralize the acid and remove tin salts. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield crude 3-Amino-9H-xanthen-9-one. Further purification can be achieved by recrystallization or column chromatography.
Analytical Validation
The identity and purity of the final product must be confirmed using a suite of analytical techniques.[8]
-
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure and connectivity of atoms.
-
Mass Spectrometry (MS): To verify the molecular weight (211.22 g/mol ).
-
Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretches of the amine and the C=O stretch of the ketone.
Applications in Drug Development: A Case Study
The true value of 3-Amino-9H-xanthen-9-one is realized in its role as a precursor to potent, biologically active molecules. A prominent example is in the development of acetylcholinesterase (AChE) inhibitors for the symptomatic treatment of Alzheimer's disease.[4]
Mechanism of Action: AChE Inhibition
The cholinergic hypothesis of Alzheimer's disease posits that a decline in the neurotransmitter acetylcholine contributes to cognitive decline. Acetylcholinesterase (AChE) is the enzyme responsible for breaking down acetylcholine in the synaptic cleft. Inhibiting AChE increases the concentration and duration of action of acetylcholine, thereby improving cholinergic neurotransmission.
Xanthone derivatives have been shown to be effective AChE inhibitors.[4] Molecular docking studies reveal that the planar xanthone core engages in crucial π-π stacking interactions with aromatic residues, such as Trp86 and Tyr337, within the active site of the AChE enzyme. The 3-amino position provides an anchor point to introduce side chains that can form additional hydrogen bonds or hydrophobic interactions, thereby enhancing binding affinity and selectivity.[4]
Caption: Mechanism of AChE inhibition by a xanthone derivative.
Experimental Workflow: In Vitro AChE Inhibition Assay
To evaluate the biological activity of novel compounds synthesized from the 3-amino-xanthone core, a robust and reproducible assay is essential. The Ellman's assay is the gold standard for measuring AChE activity.
-
Principle: The assay measures the activity of AChE indirectly. The enzyme hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with Ellman's reagent, 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), to produce a yellow-colored product (5-thio-2-nitrobenzoate), which is quantified by measuring its absorbance at 412 nm. An active inhibitor will reduce the rate of color formation.
-
Materials:
-
96-well microplate
-
Phosphate buffer (pH 8.0)
-
Acetylcholinesterase (AChE) enzyme solution
-
Acetylthiocholine (ATCh) substrate solution
-
DTNB solution
-
Test compounds (synthesized xanthone derivatives) dissolved in DMSO
-
Positive control inhibitor (e.g., Donepezil)
-
-
Step-by-Step Protocol:
-
To each well of a 96-well plate, add 25 µL of the test compound at various concentrations. For control wells, add DMSO (negative control) or Donepezil (positive control).
-
Add 125 µL of DTNB solution to all wells.
-
Add 50 µL of phosphate buffer to all wells.
-
Initiate the reaction by adding 25 µL of the AChE enzyme solution.
-
Incubate the plate at 37°C for 15 minutes.
-
Start the measurement by adding 25 µL of the ATCh substrate solution.
-
Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm over 10 minutes.
-
-
Data Analysis:
-
Calculate the rate of reaction (V) for each well.
-
Determine the percentage of inhibition for each concentration of the test compound relative to the negative control (DMSO).
-
Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).
-
Conclusion and Future Perspectives
3-Amino-9H-xanthen-9-one is more than a simple chemical; it is an enabling tool for drug discovery. Its straightforward synthesis and the versatility of its amino functionality provide medicinal chemists with a reliable platform for generating novel molecular entities. The demonstrated success of the xanthone scaffold in targeting complex enzymes like acetylcholinesterase underscores its therapeutic potential. Future research will undoubtedly continue to leverage this privileged structure to develop next-generation therapeutics for a wide range of diseases, from neurodegeneration to cancer and infectious agents.
References
-
3-Amino-9H-xanthen-9-one — Chemical Substance Information. NextSDS. [Link]
-
Synthesis of 3,6-Bis(dimethylamino)-9H-xanthen-9-one by Stepwise Chemical Redox Cycling. Organic Syntheses. [Link]
-
Synthesis of 3,6‐Bis(dimethylamino)‐9H‐xanthen‐9‐one by Stepwise Chemical Redox Cycling | Request PDF. ResearchGate. [Link]
-
Experimental Procedures. The Royal Society of Chemistry. [Link]
-
A convenient synthesis of 9h-thioxanthen-9-ones and their aza-analogues. HETEROCYCLES. [Link]
-
Synthesis of 3-hydroxy-9H-xanthen-9-one. PrepChem.com. [Link]
-
Synthesis of 3,6-Bis(dimethylamino)-9H-xanthen-9-one by Stepwise Chemical Redox Cycling. ResearchGate. [Link]
-
III Analytical Methods. Japan International Cooperation Agency. [Link]
-
3-Amino-4-[(diethylamino)methyl]-9H-xanthen-9-one - Chemical Substance Information. NextSDS. [Link]
-
New 3-O-substituted xanthone derivatives as promising acetylcholinesterase inhibitors. Scientific Reports. [Link]
-
Design, Synthesis and Biological Evaluation of Chromeno[3,4-b]xanthones as Multifunctional Agents for Alzheimer's Disease. ACS Publications. [Link]
-
Synthesis, characterization, and computational evaluation of some synthesized xanthone derivatives: focus on kinase target network and biomedical properties. Frontiers in Chemistry. [Link]
-
2-amino-9H-xanthen-9-one - Chemical Synthesis Database. [Link]
-
The optical properties of 9-amino-9H-xanthene derivatives in different pH and their application for biomarkers in lysosome and mitochondria | Request PDF. ResearchGate. [Link]
-
Xanthone (9H-xanthen-9-one) core structure. ResearchGate. [Link]
-
Synthesis, characterization, and computational evaluation of some synthesized xanthone derivatives: focus on kinase target network and biomedical properties. Frontiers in Pharmacology. [Link]
-
Synthesis and screening of 3-substituted thioxanthen-9-one-10,10-dioxides. PMC. [Link]
-
Synthesis and molecular docking studies of xanthone attached amino acids as potential antimicrobial and anti-inflammatory agents. PMC. [Link]
-
1,2-Dihydroxy-9H-Xanthen-9-One, a Multifunctional Nature-Inspired Active Ingredient. MDPI. [Link]
Sources
- 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 2. researchgate.net [researchgate.net]
- 3. Synthesis and molecular docking studies of xanthone attached amino acids as potential antimicrobial and anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
- 4. New 3-O-substituted xanthone derivatives as promising acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis and screening of 3-substituted thioxanthen-9-one-10,10-dioxides - PMC [pmc.ncbi.nlm.nih.gov]
- 6. chemsynthesis.com [chemsynthesis.com]
- 7. prepchem.com [prepchem.com]
- 8. env.go.jp [env.go.jp]
